Cas no 1096-39-5 (Pregn-11-ene-3,20-dione,(5b)- (9CI))
1096-39-5 structure
Product Name:Pregn-11-ene-3,20-dione,(5b)- (9CI)
CAS No:1096-39-5
MF:C21H30O2
MW:314.461706638336
CID:233783
PubChem ID:11370451
Update Time:2025-04-19
Pregn-11-ene-3,20-dione,(5b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregn-11-ene-3,20-dione,(5b)- (9CI)
- 5β-Pregn-11-ene-3,20-dione
- Cinobufotlin
- 14,15b-Epoxy-3b,5a,16b-trihydroxy-5b,20(22)-bufadienolide 16-acetate
- 14,15-Epoxy-14H-cyclopenta[a]phenanthrene, bufa-20,22-dienolide deriv.
- 5beta-Hydroxycinobufagin
- cinobufatolin
- Cinobufotalin std.
- cinobufotalin venom toad
- CINOBUFOTALIN(RG)
- Nsc90326
- pregn-11-ene-3,20-dione
- 5beta-pregn-11-ene-3,20-dione
- (5R,8S,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-1,2,4,5,6,7,8,9,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
- 31GMW700U3
- 1096-39-5
- Q27148894
- NSC 54703
- SCHEMBL7376971
- 5.beta.-Pregn-11-ene-3,20-dione
- Pregn-11-ene-3,20-dione, (5.beta.)-
- .DELTA.-11-PREGNEN-3,20-DIONE
- CHEBI:79762
- UNII-31GMW700U3
- Pregn-11-ene-3,20-dione #
- ZQTJQOPWOKKYDC-XWOJZHJZSA-N
- NSC-54703
-
- Inchi: 1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h9,11,14,16-19H,4-8,10,12H2,1-3H3/t14-,16+,17-,18+,19+,20+,21-/m1/s1
- InChI Key: ZQTJQOPWOKKYDC-XWOJZHJZSA-N
- SMILES: O=C1CC[C@@]2(C)[C@@H](C1)CC[C@@H]1[C@@H]2C=C[C@]2(C)[C@@H](C(C)=O)CC[C@@H]12
Computed Properties
- Exact Mass: 314.2247
- Monoisotopic Mass: 314.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 574
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Pregn-11-ene-3,20-dione,(5b)- (9CI) Related Literature
-
Mordecai B. Rubin,Erich C. Blossey,Albert P. Brown,James E. Vaux J. Chem. Soc. C 1970 57
-
J. R. Hanson Nat. Prod. Rep. 2002 19 381
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